Cas no 2368871-84-3 (Benzonitrile, 3-[[(2-aminoethyl)thio]methyl]-, hydrochloride (1:1))

• Product Name: Benzonitrile, 3-[[(2-aminoethyl)thio]methyl]-, hydrochloride (1:1)
• CAS No: 2368871-84-3
• MF: C₁₀H₁₃ClN₂S
• MW: 228.741619825363
• MDL: MFCD31714245
• CID: 5165051
• Update Time: 2026-03-04

Benzonitrile, 3-[[(2-aminoethyl)thio]methyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[[(2-aminoethyl)thio]methyl]-, hydrochloride (1:1)

• MDL： MFCD31714245
• Inchi： 1S/C10H12N2S.ClH/c11-4-5-13-8-10-3-1-2-9(6-10)7-12;/h1-3,6H,4-5,8,11H2;1H
• InChI Key： WSZMWNBMOPWPIQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C#N)C=1)SCCN.Cl

Additional information on Benzonitrile, 3-[[(2-aminoethyl)thio]methyl]-, hydrochloride (1:1)

Benzonitrile, 3-[[(2-aminoethyl)thio]methyl]-, hydrochloride (1:1) (CAS No. 2368871-84-3): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound Benzonitrile, 3-[[(2-aminoethyl)thio]methyl]-, hydrochloride (1:1), identified by its CAS number 2368871-84-3, represents a significant advancement in the realm of chemical and pharmaceutical research. This intricate molecular structure has garnered considerable attention due to its unique chemical properties and potential applications in drug development, particularly in the synthesis of novel therapeutic agents. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in various biochemical and medicinal chemistry applications.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, which often exhibit remarkable biological activity. The presence of both a benzene ring and a nitrile group in this compound imparts distinct electronic and steric properties, enabling diverse interactions with biological targets. Specifically, the thioether linkage and the aminoethyl side chain contribute to its versatility, facilitating modifications that can fine-tune its pharmacological profile.

One of the most compelling aspects of Benzonitrile, 3-[[(2-aminoethyl)thio]methyl]-, hydrochloride (1:1) is its potential role as a precursor in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have suggested that derivatives of this compound may interfere with key enzymatic processes involved in cancer progression. The nitrile group can serve as a handle for further functionalization, allowing researchers to introduce additional pharmacophores that enhance binding affinity and selectivity. This flexibility has made it a focal point in the design of molecules aimed at modulating protein-protein interactions critical for cellular signaling.

Moreover, the hydrochloride salt form provides an additional layer of utility by improving the compound's pharmacokinetic properties. Solubility is a critical factor in drug formulation, and the hydrochloride modification ensures better dissolution rates in aqueous media, which is essential for oral and intravenous administration. This characteristic has positioned Benzonitrile, 3-[[(2-aminoethyl)thio]methyl]-, hydrochloride (1:1) as a promising candidate for further development into therapeutic agents with improved bioavailability.

Recent advancements in computational chemistry have also highlighted the significance of this compound. Molecular modeling studies indicate that its scaffold can be optimized to achieve higher binding affinities with target proteins. By leveraging virtual screening techniques, researchers can rapidly identify analogs with enhanced potency while minimizing off-target effects. This approach aligns well with current trends in drug discovery, where efficiency and precision are paramount.

The role of Benzonitrile, 3-[[(2-aminoethyl)thio]methyl]-, hydrochloride (1:1) extends beyond mere intermediates; it serves as a building block for more complex molecules. Its structural features allow for the creation of libraries of compounds that can be screened for various biological activities. This has implications not only in oncology but also in neurology and inflammatory diseases. The ability to modify specific regions of the molecule while retaining its core pharmacophoric elements offers researchers a high degree of control over the final pharmacological outcome.

In conclusion, Benzonitrile, 3-[[(2-aminoethyl)thio]methyl]-, hydrochloride (1:1) represents a cornerstone in modern chemical biology and pharmaceutical innovation. Its unique structural attributes combined with its functional versatility make it an invaluable asset in the quest to develop novel therapeutics. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a key player in future drug development efforts.